Cas no 113169-47-4 (ethyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate)

• Product Name: ethyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate
• CAS No: 113169-47-4
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 2880180
• PubChem ID: 10633378
• Update Time: 2025-06-08

ethyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate
• 113169-47-4
• AKOS000705511
• CS-0232719
• STL372249
• ethyl (4-oxo-1,2,3-benzotriazin-3(4H)-yl)acetate
• EN300-12829853
• Z49498894
• SR-01000336428-1
• SR-01000336428
• CHEMBL4519248
• ethyl 2-(4-oxo-1,2,3-benzotriazin-3-yl)acetate
• ethyl 2-(4-oxo(3h)-1,2,3-benzotriazin-3-yl)acetate
• Ethyl 2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)acetate

• Inchi： 1S/C11H11N3O3/c1-2-17-10(15)7-14-11(16)8-5-3-4-6-9(8)12-13-14/h3-6H,2,7H2,1H3
• InChI Key： SIPHBSBIZCLWFY-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(C2C=CC=CC=2N=N1)=O)=O

Computed Properties

• Exact Mass: 233.08004122Da
• Monoisotopic Mass: 233.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.3Ų

Additional information on ethyl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate

Ethyl 2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Acetate: A Comprehensive Overview

Ethyl 2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Acetate (CAS No. 113169-47-4) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzotriazines, which are aromatic heterocycles with a wide range of applications in drug design, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzotriazine ring system with an acetate substituent at the 2-position and an ethyl group attached to the nitrogen atom at position 3. The presence of the ketone group (oxo) at position 4 further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of ethyl 2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Acetate in various chemical transformations. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules. The benzotriazine framework is known for its ability to act as a scaffold for constructing complex molecular architectures. By leveraging modern synthetic methodologies such as click chemistry and transition metal-catalyzed reactions, scientists have successfully incorporated this compound into diverse molecular systems with tailored properties.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical research. The acetate group can be readily modified to introduce various functional groups, making it an ideal building block for drug discovery programs. Recent advancements in medicinal chemistry have demonstrated that derivatives of this compound exhibit potent biological activities against several disease targets, including cancer and neurodegenerative disorders.

In addition to its role in drug development, ethyl 2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Acetate has also found applications in materials science. Its aromaticity and heteroatom-rich structure make it a suitable candidate for designing advanced materials such as organic semiconductors and coordination polymers. For example, studies have shown that this compound can act as a ligand in metalloorganic frameworks (MOFs), contributing to the formation of porous materials with high surface areas and tunable properties.

The synthesis of ethyl 2-(4-Oxo-3,4-Dihydro-1,2,3-Benzotriazin-3-Yl)Acetate typically involves multi-step organic reactions. A common approach includes the condensation of o-amino phenol derivatives with carbonyl compounds under acidic or basic conditions. The reaction sequence often requires careful optimization to ensure high yields and selectivity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound using green chemistry principles.

From a physical chemistry perspective, this compound exhibits interesting properties such as fluorescence emission under UV light due to its conjugated aromatic system. This property has been exploited in sensing applications where the compound serves as a probe for detecting environmental analytes like heavy metal ions or volatile organic compounds (VOCs). The ability to tune its fluorescence intensity through chemical modifications further enhances its utility in analytical chemistry.

In terms of stability and reactivity, ethyl 2-(4-Oxo-3,4-Dihydro-1,2,Benzotriazin-Yl)Acetate demonstrates moderate thermal stability under ambient conditions but can undergo decomposition upon prolonged heating or exposure to strong acids/bases. Its reactivity is largely influenced by the electron-withdrawing effects of the ketone group at position 4 and the electron-donating effects of the acetate substituent at position 2.

Looking ahead, ongoing research is focused on expanding the functionalization options for this compound while maintaining its structural integrity. Emerging techniques such as microwave-assisted synthesis and flow chemistry are being explored to streamline its production process. Furthermore, computational studies using density functional theory (DFT) are providing deeper insights into its electronic structure and reactivity patterns.

In conclusion,CAS No. 113169–ethyl–benzotriazine derivative represents a versatile platform for exploring new chemical entities across multiple disciplines. Its unique combination of structural features and functional diversity positions it as a valuable tool for advancing scientific research and industrial applications.